Cas no 2980-92-9 (Benzene,1,3-diethyl-2-isocyano-)

• Product Name: Benzene,1,3-diethyl-2-isocyano-
• CAS No: 2980-92-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 268906
• PubChem ID: 151057
• Update Time: 2025-04-19

Benzene,1,3-diethyl-2-isocyano- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-diethyl-2-isocyano-
• 1,3-diethyl-2-isocyanobenzene
• 1,3-Diethyl-2-isocyano-benzene
• 1, 3-diethyl-2-isocyanobenzene
• AKOS015959124
• DTXSID00183943
• 2,6-Diethylphenylisonitrile
• 2,6-Depi
• Benzene, 1,3-diethyl-2-isocyano-
• SCHEMBL6056669
• HQEMVCBNLSTVAX-UHFFFAOYSA-N
• 2980-92-9

• Inchi： 1S/C11H13N/c1-4-9-7-6-8-10(5-2)11(9)12-3/h6-8H,4-5H2,1-2H3
• InChI Key： HQEMVCBNLSTVAX-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36